2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid

• IUPAC Name: 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid
• InChI: InChI=1S/C15H16FNO4/c1-21-13-6-2-10(8-12(13)16)3-7-14(18)17(9-15(19)20)11-4-5-11/h2-3,6-8,11H,4-5,9H2,1H3,(H,19,20)/b7-3+
• InChI Key: NFUUGODAIIQHCG-XVNBXDOJSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N(CC(=O)O)C2CC2)F
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N(CC(=O)O)C2CC2)F
• Molecular Formula: C15H16FNO4
• Molecular Weight: 293.29 g/mol

Description

2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid, also known as CFM-2, is a synthetic compound that has been widely studied for its potential use in treating various diseases.

Mechanism of Action

2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid works by inhibiting the activity of specific enzymes and receptors in the body. In cancer research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid inhibits the activity of histone deacetylase (HDAC), an enzyme that plays a key role in cancer cell growth and survival. In inflammation research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid inhibits the activity of COX-2, an enzyme that produces prostaglandins, which are involved in the inflammatory response. In pain research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid inhibits the activity of TRPV1, a receptor that plays a key role in pain sensation.
Biochemical and Physiological Effects
2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to have a number of biochemical and physiological effects in the body. In cancer research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to reduce inflammation and pain. In pain research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to reduce pain and improve quality of life.

Advantages and Limitations for Lab Experiments

2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has several advantages for lab experiments, including its high potency and specificity, which make it an ideal compound for studying the mechanisms of cancer, inflammation, and pain. However, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid also has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid. One area of research is the development of more efficient synthesis methods for 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid, which could improve its availability and reduce its cost. Another area of research is the identification of new applications for 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid, such as its potential use in treating other diseases, including neurological disorders and autoimmune diseases. Finally, further studies are needed to better understand the mechanisms of action of 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid and to identify potential side effects and toxicity.

Synthesis Methods

2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid is synthesized through a multi-step process that involves the reaction of cyclopropylamine with 3-fluoro-4-methoxyphenylacetic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified through column chromatography to obtain 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid in its pure form.

Scientific Research Applications

2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been studied for its potential use in treating various diseases, including cancer, inflammation, and pain. In cancer research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In inflammation research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In pain research, 2-[cyclopropyl-[(E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoyl]amino]acetic acid has been shown to reduce pain by inhibiting the activity of transient receptor potential vanilloid 1 (TRPV1), a receptor that plays a key role in pain sensation.